Cas no 1280906-97-9 (N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide)

• Product Name: N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide
• CAS No: 1280906-97-9
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6382652
• PubChem ID: 53547021
• Update Time: 2025-06-22

N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide
• N-(cyanomethyl)-5-methyl-4-pyrrolidin-1-ylsulfonylfuran-2-carboxamide
• AKOS034758994
• EN300-26688266
• 1280906-97-9
• Z979002108

• Inchi： 1S/C12H15N3O4S/c1-9-11(20(17,18)15-6-2-3-7-15)8-10(19-9)12(16)14-5-4-13/h8H,2-3,5-7H2,1H3,(H,14,16)
• InChI Key： HOHSIKLPPIHPNB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(NCC#N)=O)OC=1C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Additional information on N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide

N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide (CAS No. 1280906-97-9): A Comprehensive Overview

N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide, also known by its CAS number 1280906-97-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a cyano group, and a pyrrolidine sulfonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the cyano group in N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide adds to its chemical versatility and reactivity. The pyrrolidine sulfonyl moiety, on the other hand, is a common functional group in many bioactive compounds, often enhancing their solubility and stability.

Recent studies have explored the potential of N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. A study in the Cancer Research journal reported that N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide demonstrates selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its oral bioavailability is relatively high, and it exhibits good stability in plasma and tissues.

In addition to its therapeutic potential, N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide has been studied for its use in drug delivery systems. Researchers have developed nanoparticle formulations containing this compound to enhance its delivery to target tissues and improve therapeutic outcomes. These formulations have shown improved efficacy and reduced side effects compared to conventional drug delivery methods.

The safety profile of N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

Overall, N-(cyanomethyl)-5-methyl-4-(pyrrolidine-1-sulfonyl)furan-2-carboxamide (CAS No. 1280906-97-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its use in various medical conditions. As new findings emerge, this compound may play a significant role in advancing the treatment options for inflammatory diseases and cancer.